Cas no 5453-27-0 (Nonanoic acid,3-(tetrahydro-2-furanyl)-1-[2-(tetrahydro-2-furanyl)ethyl]propylester)

• Product Name: Nonanoic acid,3-(tetrahydro-2-furanyl)-1-[2-(tetrahydro-2-furanyl)ethyl]propylester
• CAS No: 5453-27-0
• MF: C₂₂H₄₀O₄
• MW: 368.550607681274
• CID: 386082
• PubChem ID: 227220
• Update Time: 2025-04-19

Nonanoic acid,3-(tetrahydro-2-furanyl)-1-[2-(tetrahydro-2-furanyl)ethyl]propylester Chemical and Physical Properties

Names and Identifiers

• Nonanoic acid,3-(tetrahydro-2-furanyl)-1-[2-(tetrahydro-2-furanyl)ethyl]propylester
• 1,5-bis(oxolan-2-yl)pentan-3-yl nonanoate
• 5453-27-0
• DTXSID60280780
• NSC18564
• NSC-18564

• Inchi： 1S/C22H40O4/c1-2-3-4-5-6-7-12-22(23)26-21(15-13-19-10-8-17-24-19)16-14-20-11-9-18-25-20/h19-21H,2-18H2,1H3
• InChI Key： IZUINEIOLHLHIT-UHFFFAOYSA-N
• SMILES： O1CCCC1CCC(CCC1CCCO1)OC(CCCCCCCC)=O

Computed Properties

• Exact Mass: 368.2928
• Monoisotopic Mass: 368.29265975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 15
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76